Cas no 143209-01-2 (6-Ethylnicotinothioamide)

• Product Name: 6-Ethylnicotinothioamide
• CAS No: 143209-01-2
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 3741968
• PubChem ID: 15764507
• Update Time: 2025-06-09

6-Ethylnicotinothioamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbothioamide, 6-ethyl-
• Ethionamide Impurity 13
• 6-ethylpyridine-3-carbothioamide
• 6-Ethylnicotinothioamide
• 143209-01-2
• starbld0004688

• Inchi： 1S/C8H10N2S/c1-2-7-4-3-6(5-10-7)8(9)11/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key： OGDRAXYLYFPHNB-UHFFFAOYSA-N
• SMILES： C1=NC(CC)=CC=C1C(N)=S

Computed Properties

• Exact Mass: 166.05646950Da
• Monoisotopic Mass: 166.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 283.0±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Ethylnicotinothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)